Cas no 70835-34-6 (1-ISOQUINOLINEMETHANAMINE, 1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-)

• Product Name: 1-ISOQUINOLINEMETHANAMINE, 1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-
• CAS No: 70835-34-6
• MF: C₁₂H₂₀Cl₂N₂O₂
• MW: 295.205401420593
• CID: 3202647
• PubChem ID: 73424786
• Update Time: 2025-05-20

1-ISOQUINOLINEMETHANAMINE, 1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY- Chemical and Physical Properties

Names and Identifiers

• 1-ISOQUINOLINEMETHANAMINE, 1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-
• (6,7-DIMETHOXY-1,2,3,4-TETRAHYDROISOQUINOLIN-1-YL)METHANAMINE 2HCL
• 70835-34-6
• (6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methanamine dihydrochloride
• (6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methanaminedihydrochloride

• Inchi： 1S/C12H18N2O2.2ClH/c1-15-11-5-8-3-4-14-10(7-13)9(8)6-12(11)16-2;;/h5-6,10,14H,3-4,7,13H2,1-2H3;2*1H
• InChI Key： OHNDIXBVFLZDDR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C(=CC2CCNC(CN)C=2C=1)OC

Computed Properties

• Exact Mass: 294.0901833Da
• Monoisotopic Mass: 294.0901833Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-ISOQUINOLINEMETHANAMINE, 1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-

1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinolinemethanamine: A Comprehensive Overview

1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinolinemethanamine (CAS No. 70835-34-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline family and is characterized by its unique structural features and potential biological activities. The presence of multiple functional groups, including the tetrahydroisoquinoline core and the dimethoxy substituents, contributes to its diverse pharmacological properties.

The isoquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. 1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinolinemethanamine is no exception, as it has been extensively studied for its potential therapeutic applications. Recent research has highlighted its anti-inflammatory, analgesic, and neuroprotective effects, making it a promising candidate for the development of novel drugs.

In terms of its chemical structure, 1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinolinemethanamine consists of a tetrahydroisoquinoline ring system with two methoxy groups attached at the 6 and 7 positions. The methoxy substituents play a crucial role in modulating the compound's lipophilicity and receptor binding affinity. Additionally, the presence of the amino group at the methylene position (CH₂NH₂) provides a site for further functionalization and derivatization, which can be exploited to enhance its pharmacological properties.

The synthesis of 1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinolinemethanamine has been reported using various methodologies. One common approach involves the Pictet-Spengler reaction followed by reduction and alkylation steps. This multi-step process allows for the efficient construction of the tetrahydroisoquinoline core and the introduction of the desired substituents. Recent advancements in synthetic chemistry have also led to the development of more streamlined and environmentally friendly methods for producing this compound.

In terms of biological activity, 1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinolinemethanamine has shown promising results in several preclinical studies. For instance, it has been found to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinolinemethanamine has also demonstrated significant analgesic activity. Studies have shown that it can effectively reduce pain responses in animal models of nociception. The mechanism underlying its analgesic effects is thought to involve modulation of nociceptive pathways in the central nervous system.

An emerging area of research focuses on the neuroprotective potential of 1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinolinemethanamine. Preclinical studies have indicated that it can protect neurons from oxidative stress and neurotoxicity induced by various insults such as ischemia and excitotoxicity. These findings have important implications for the treatment of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinolinemethanamine have also been investigated to better understand its behavior in vivo. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These characteristics make it an attractive candidate for further clinical development.

In conclusion, 1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinolinemethanamine (CAS No. 70835-34-6) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an important molecule in medicinal chemistry research. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use. As research progresses, 1,2,3,4-Tetrahydro-6，7-dimethoxyisoquinolinemethanamine is poised to play a significant role in the development of novel drugs for treating various diseases.